N-(3,4-dichlorophenyl)-2,4-difluorobenzamide

• Molecular Formula: C13H7Cl2F2NO
• Molecular Weight: 302.1 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-2,4-difluorobenzamide
• InChI: InChI=1S/C13H7Cl2F2NO/c14-10-4-2-8(6-11(10)15)18-13(19)9-3-1-7(16)5-12(9)17/h1-6H,(H,18,19)
• InChI Key: AJGCXXFTGPKASS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NC(=O)C2=C(C=C(C=C2)F)F)Cl)Cl

Description

N-(3,4-dichlorophenyl)-2,4-difluorobenzamide, also known as DCFB, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound belongs to the class of benzamides and has been found to possess several interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2,4-difluorobenzamide is not fully understood, but it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in cell growth and proliferation. Studies have shown that N-(3,4-dichlorophenyl)-2,4-difluorobenzamide can induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
DCFH has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. This compound has also been shown to have antioxidant properties, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dichlorophenyl)-2,4-difluorobenzamide in laboratory experiments is its potent antitumor activity, which makes it a promising candidate for further investigation as a potential anticancer agent. However, the limitations of using N-(3,4-dichlorophenyl)-2,4-difluorobenzamide in laboratory experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-(3,4-dichlorophenyl)-2,4-difluorobenzamide, including further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential as a therapeutic agent in animal models and clinical trials. Other future directions may include the development of analogs of N-(3,4-dichlorophenyl)-2,4-difluorobenzamide with improved potency and selectivity against cancer cells, as well as studies to evaluate its potential as a tool for studying the biology of cancer cells.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2,4-difluorobenzamide can be achieved through several methods, including the reaction of 3,4-dichloroaniline with 2,4-difluorobenzoyl chloride in the presence of a base such as triethylamine. Other methods involve the use of different reagents and solvents, but the overall goal is to obtain a pure sample of N-(3,4-dichlorophenyl)-2,4-difluorobenzamide with high yield and purity.

Scientific Research Applications

DCFH has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and toxicology. In medicinal chemistry, N-(3,4-dichlorophenyl)-2,4-difluorobenzamide has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the growth of tumor cells in animal models, making it a promising candidate for further investigation as a potential anticancer agent.